Cas no 1804844-14-1 (Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1804844-14-1
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4859581
• Update Time: 2025-06-08

Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-8(17)3-7-6(4-15)5-16-10(12)9(7)11(13)14/h5,11H,2-3H2,1H3
• InChI Key： ZWQHONRMNNJTEX-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(C#N)=CN=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate

Recent Advances in the Synthesis and Applications of Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS: 1804844-14-1)

Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS: 1804844-14-1) is a highly versatile intermediate in the field of medicinal chemistry and agrochemical research. Recent studies have highlighted its significance in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals and crop protection agents. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic pathways, biological activities, and potential applications.

The compound's unique structural features, including the difluoromethyl and cyano groups, make it a valuable building block for the construction of complex molecules. Recent publications have demonstrated its utility in the synthesis of pyridine-based inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in cancer and inflammatory diseases. Additionally, its role in the development of agrochemicals, particularly fungicides and herbicides, has been explored in several studies.

One of the key breakthroughs in the synthesis of Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate involves the optimization of halogenation and cyanation reactions. Researchers have reported improved yields and selectivity by employing palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These advancements have significantly enhanced the scalability and efficiency of producing this intermediate, making it more accessible for industrial applications.

In terms of biological applications, recent in vitro and in vivo studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific molecular targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that a series of pyridine-4-acetate derivatives, including Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate, displayed promising activity against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer. These findings underscore the compound's potential as a lead structure for anticancer drug development.

Furthermore, the agrochemical industry has leveraged the compound's structural motifs to design next-generation fungicides. A recent patent application disclosed novel pyridine derivatives incorporating Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate as a key intermediate, showing exceptional efficacy against fungal pathogens such as Botrytis cinerea and Fusarium species. The incorporation of difluoromethyl groups has been particularly noted for enhancing the compounds' metabolic stability and bioavailability.

Despite these promising developments, challenges remain in the large-scale production and environmental impact of Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate. Researchers are actively exploring greener synthetic routes, such as biocatalysis and flow chemistry, to address these concerns. Recent studies have also investigated the compound's degradation pathways and ecotoxicological profiles to ensure its safe use in agricultural settings.

In conclusion, Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS: 1804844-14-1) continues to be a focal point of research in both pharmaceutical and agrochemical sectors. Its versatility as a synthetic intermediate, combined with its bioactive potential, positions it as a critical component in the development of novel therapeutics and crop protection agents. Future research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery and sustainable agriculture.